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Compound of Interest

Compound Name: Avutometinib potassium

Cat. No.: B12788495

Essential guidelines for the safe and compliant disposal of Avutometinib potassium, ensuring
the protection of laboratory personnel and the environment.

Researchers and drug development professionals handling Avutometinib potassium are
tasked with the critical responsibility of its proper disposal. As an investigational drug,
Avutometinib potassium requires stringent disposal protocols to mitigate potential hazards
and ensure regulatory compliance. This guide provides a comprehensive, step-by-step
approach to the safe handling and disposal of this RAF/MEK inhibitor.

Hazard Profile and Safety Summary

Avutometinib potassium is classified as a hazardous substance. The Safety Data Sheet
(SDS) indicates that it is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation[1]. Therefore, appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection, must be worn when handling the
compound[1].
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Hazard Category Description Precautionary Statements

P264: Wash hands thoroughly
) after handling. P270: Do not
o Category 4: Harmful if ) _
Acute Toxicity, Oral eat, drink or smoke when using
swallowed[1]. ) ]
this product. P330: Rinse
mouth[1].

P280: Wear protective

gloves/protective clothing/eye
Category 2: Causes skin protection/face protection.
irritation[1]. P302+P352: IF ON SKIN:

Wash with plenty of soap and

Skin Corrosion/Irritation

water[1].

P305+P351+P338: IF IN
EYES: Rinse cautiously with
) o Category 2A: Causes serious water for several minutes.
Serious Eye Damage/Irritation o )
eye irritation[1]. Remove contact lenses, if
present and easy to do.

Continue rinsing[1].

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
Category 3: May cause or in a well-ventilated area.
respiratory irritation[1]. P304+P340: IF INHALED:
Remove victim to fresh air and

Specific Target Organ Toxicity

keep at rest in a position

comfortable for breathing[1].

Step-by-Step Disposal Protocol for Avutometinib
Potassium

The disposal of investigational drugs like Avutometinib potassium must adhere to federal
regulations, such as the Resource Conservation and Recovery Act (RCRA), as well as
institutional and sponsor-specific guidelines[2].
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. Initial Assessment and Consultation:

Contact Environmental Health and Safety (EHS): Before initiating disposal, contact your
institution's EHS department. They will provide guidance on whether the drug is considered
hazardous waste under RCRA and detail the specific institutional procedures[2].

. Waste Segregation and Containerization:

Use Designated Hazardous Waste Containers: Full, partially full, and empty vials or ampules
of Avutometinib potassium must be discarded into a designated hazardous waste
container[3]. These are often provided by EHS.

Do Not Empty Containers: Syringes, vials, and other containers holding the substance do not
need to be emptied and can be disposed of "as is"[4].

Select Compatible Containers: If transferring waste, ensure the container is compatible with
the physical and chemical properties of Avutometinib potassium([4].

. Labeling of Waste Containers:

Use Official Labels: Affix a "HAZARDOUS WASTE" label to each container. These labels are
typically provided by EHS[4].

Complete Information: The label must be filled out completely and legibly with the following
information:

o Principal Investigator (PIl) name.
o Storage location (building and room number).
o Contact phone number for the research team.

o The full chemical name ("Avutometinib potassium") and concentration/percentage. Avoid
abbreviations[4].

. Storage of Chemical Waste:
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o Satellite Accumulation Area (SAA): Store all properly labeled waste containers in a
designated SAA. This area should be registered with your institution's EHS department[4].

e Secure Storage: The SAA can be a locked cabinet or a secondary containment tub with a
lid[4].

o Weekly Inspections: The research team is responsible for inspecting each container in the
SAA weekly and documenting these inspections[4].

5. Arranging for Final Disposal:

e Submit a Waste Disposal Request: To initiate the disposal process, submit a completed
chemical waste disposal request form to your EHS department[4].

» Professional Collection: An environmental professional will then collect the waste, place it in
a Department of Transportation (DOT) approved container, and transport it to a licensed
storage and disposal facility[2].

« Incineration: The standard and required method for the final disposition of hazardous
investigational drug waste is incineration by an approved environmental management
vendor[2][3].

6. Documentation and Record Keeping:

e Maintain Accountability Records: The Pl is responsible for maintaining accurate records of
the investigational drug's receipt, dispensing, and final disposition[5].

 Certificate of Destruction: A certificate of destruction will be provided by the disposal vendor
and returned to your institution. These records should be kept for a minimum of three
years[2][3].

Caption: Disposal workflow for Avutometinib potassium.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Avutometinib potassium, thereby protecting themselves, their colleagues, and the
environment, while upholding the rigorous standards of laboratory safety and chemical
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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